molecular formula C12H22O4 B8593217 2-Acetoxydecanoic acid CAS No. 65299-36-7

2-Acetoxydecanoic acid

Cat. No. B8593217
CAS RN: 65299-36-7
M. Wt: 230.30 g/mol
InChI Key: GLKBQYTXAHULHA-UHFFFAOYSA-N
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Description

2-Acetoxydecanoic acid is a useful research compound. Its molecular formula is C12H22O4 and its molecular weight is 230.30 g/mol. The purity is usually 95%.
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properties

CAS RN

65299-36-7

Product Name

2-Acetoxydecanoic acid

Molecular Formula

C12H22O4

Molecular Weight

230.30 g/mol

IUPAC Name

2-acetyloxydecanoic acid

InChI

InChI=1S/C12H22O4/c1-3-4-5-6-7-8-9-11(12(14)15)16-10(2)13/h11H,3-9H2,1-2H3,(H,14,15)

InChI Key

GLKBQYTXAHULHA-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCC(C(=O)O)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 10.0 grams (0.05 mole) of 1-nitro-2-decanol and 7.9 grams (0.05 mole) of calcium acetate maintained at 10° C. was added 100 millilliters of acetic acid. Heating for 6 hours at 118° C. and extracting as in Example 1 above, provided 10.7 grams (approximately 90% yield) of 2-acetoxydecanoic acid.
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1-nitro-2-decanol
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10 g
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7.9 g
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